Cas no 334971-36-7 (4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester)

4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester structure
334971-36-7 structure
Product Name:4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester
CAS No:334971-36-7
MF:C12H9F2NO3
MW:253.201570272446
CID:301884
PubChem ID:18756257
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester
    • 4-Isoxazolecarboxylicacid,3-(2,6-difluorophenyl)-5-methyl-,methylester(9CI)
    • GDXXZGNNVCLIBP-UHFFFAOYSA-N
    • Methyl 3-(2,6-difluorophenyl)-5-methylisoxazole-4-carboxylate
    • 4-methoxycarbonyl-5-methyl-3-(2,6-difluorophenyl)isoxazole
    • SY332078
    • 334971-36-7
    • SCHEMBL5775105
    • MFCD22370415
    • Inchi: 1S/C12H9F2NO3/c1-6-9(12(16)17-2)11(15-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3
    • InChI Key: GDXXZGNNVCLIBP-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C1C(C(=O)OC)=C(C)ON=1)F

Computed Properties

  • Exact Mass: 253.055
  • Monoisotopic Mass: 253.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 2.5
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